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Enolicam vs. Placebo: A Statistical Analysis of
Anti-inflammatory Efficacy
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory effects of Enolicam,

a non-steroidal anti-inflammatory drug (NSAID) belonging to the oxicam class, against a

placebo. The analysis is based on established experimental data from clinical and preclinical

studies involving oxicam derivatives, serving as a proxy for Enolicam. This document details

the statistical outcomes, experimental methodologies, and underlying signaling pathways to

offer an objective evaluation for research and development purposes.

Data Presentation: Clinical Efficacy of Oxicam
NSAIDs Compared to Placebo
The following tables summarize the quantitative data from placebo-controlled clinical trials on

oxicam derivatives, which are structurally and functionally similar to Enolicam. These studies

typically assess pain reduction and functional improvement in patients with inflammatory

conditions like osteoarthritis.

Table 1: Patient Withdrawal Due to Inadequate Symptom Relief
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Treatment Group Dosage Number of Patients
Percentage of
Patients
Withdrawing

Placebo - 40 30%

Lornoxicam 6 mg/day 40 15%

Lornoxicam 8 mg/day 40 10%

Lornoxicam 12 mg/day 40 0%

Data from a multicentre, randomised, double-blind, parallel-group study comparing lornoxicam

and placebo in patients with osteoarthritis.[1]

Table 2: Pain on Movement (Visual Analogue Scale - VAS)

Treatment Group Dosage
Mean Change from
Baseline (p-value vs.
Placebo)

Placebo - -

Meloxicam 7.5 mg/day
Statistically significant

improvement (p < 0.01)

Meloxicam 15 mg/day
Statistically significant

improvement (p < 0.03)

Data from a double-blind trial comparing once-daily meloxicam with placebo in patients with

osteoarthritis of the knee.[2]

Table 3: Global Efficacy Assessment
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Treatment Group Dosage
Global Efficacy (p-value
vs. Placebo)

Placebo - -

Meloxicam 7.5 mg/day
Statistically significant

improvement (p < 0.05)

Meloxicam 15 mg/day
Statistically significant

improvement (p < 0.002)

Data from a double-blind trial comparing once-daily meloxicam with placebo in patients with

osteoarthritis of the knee.[2]

Experimental Protocols
Detailed methodologies for key experiments cited in the evaluation of Enolicam's anti-

inflammatory effects are provided below.

Carrageenan-Induced Paw Edema in Rodents
This is a widely used preclinical model to assess the anti-inflammatory activity of new

compounds.

Animal Selection and Acclimatization: Healthy adult rodents (rats or mice) of a specific strain

and weight range are selected. They are acclimatized to the laboratory conditions for at least

one week before the experiment.

Grouping: Animals are randomly assigned to different groups: a control group (receiving

placebo/vehicle), a positive control group (receiving a standard anti-inflammatory drug), and

test groups (receiving different doses of Enolicam).

Drug Administration: Enolicam or the respective control substance is administered orally or

via intraperitoneal injection.

Induction of Inflammation: After a specific period (e.g., 60 minutes) to allow for drug

absorption, a sub-plantar injection of a phlogistic agent (e.g., 0.1 ml of 1% carrageenan

suspension in saline) is given into the hind paw of the animal.
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Measurement of Edema: The volume of the paw is measured at specific time intervals (e.g.,

1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.

Data Analysis: The percentage inhibition of edema in the drug-treated groups is calculated

relative to the control group.

Acetic Acid-Induced Writhing Test in Mice
This in vivo analgesic evaluation technique is used to screen for peripheral analgesic activity.[3]

Animal Preparation: Mice are grouped into control and treated groups.

Drug Administration: The test drug (e.g., Enolicam) is administered to the treated group,

typically via intraperitoneal injection, 5 minutes before the induction of pain. The control

group receives a placebo.

Induction of Writhing: Acetic acid (an irritant) is injected intraperitoneally.

Observation: After a 5-minute latency period, the number of writhes (a characteristic

stretching behavior) is counted for each animal over a 20-minute period.

Evaluation: A lower number of writhes in the treated group compared to the control group

indicates analgesic activity.[3]

Mandatory Visualization
Signaling Pathway: Enolicam's Mechanism of Action
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Click to download full resolution via product page

Caption: Mechanism of action of Enolicam via inhibition of COX-1 and COX-2 enzymes.

Experimental Workflow: Placebo-Controlled Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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